Cas no 588680-04-0 (2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid)

2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid is a quinoline derivative featuring a benzodioxole substituent and a methoxy group, which contribute to its unique chemical and biological properties. This compound is of interest in medicinal chemistry due to its potential as a scaffold for developing bioactive molecules, particularly in targeting enzymes or receptors where the quinoline core plays a critical role. The carboxylic acid moiety enhances its versatility for further functionalization, making it valuable in synthetic applications. Its structural features, including electron-rich aromatic systems, may also impart favorable photophysical properties for materials science research. The compound is typically characterized by high purity and stability, ensuring reliability in experimental settings.

2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid structure

588680-04-0 structure

Product Name:2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid

CAS No:588680-04-0

MF:C₁₈H₁₃NO₅

MW:323.299525022507

CID:4715398

PubChem ID:1531507

Update Time:2025-06-08

2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1,3-benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid
- 2-(Benzo[d][1,3]dioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid
- Oprea1_444273
- STK333735
- BBL013730
- ST50842987
- 4-quinolinecarboxylic acid, 2-(1,3-benzodioxol-5-yl)-6-methoxy-
- 2-(2H-1,3-benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid
- 2-(2H-benzo[3,4-d]1,3-dioxolen-5-yl)-6-methoxyquinoline-4-carboxyli
- 2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid
- Inchi： 1S/C18H13NO5/c1-22-11-3-4-14-12(7-11)13(18(20)21)8-15(19-14)10-2-5-16-17(6-10)24-9-23-16/h2-8H,9H2,1H3,(H,20,21)
- InChI Key： ZUDVFDNJNAOVQK-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)C1C=C(C(=O)O)C2C=C(C=CC=2N=1)OC

Computed Properties

Exact Mass: 323.07937252g/mol
Monoisotopic Mass: 323.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 472
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.9
XLogP3: 3.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 543.7±50.0 °C at 760 mmHg
Flash Point: 282.6±30.1 °C
Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1,3-Benzodioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM264577-1g	2-(Benzo[d][1,3]dioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid	588680-04-0	97%	1g	$351	2021-08-18
Chemenu	CM264577-1g	2-(Benzo[d][1,3]dioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid	588680-04-0	97%	1g	$413	2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402366-1g	2-(Benzo[d][1,3]dioxol-5-yl)-6-methoxyquinoline-4-carboxylic acid	588680-04-0	97%	1g	￥2576.00	2024-05-07